Cas no 67111-66-4 ((1R)-(-)-Camphanic acid)
(1R)-(-)-Camphanic acid is a chiral bicyclic compound derived from camphor, widely used as a resolving agent and chiral auxiliary in asymmetric synthesis. Its rigid, sterically hindered structure enhances enantioselectivity in reactions, making it valuable for the preparation of optically active intermediates. The compound exhibits high chemical stability and is particularly effective in diastereomeric salt formations for the resolution of racemic mixtures. Its well-defined stereochemistry and consistent purity ensure reproducible results in synthetic applications. (1R)-(-)-Camphanic acid is commonly employed in pharmaceutical and fine chemical research, where precise control over molecular chirality is critical.
(1R)-(-)-Camphanic acid structure
Product Name:(1R)-(-)-Camphanic acid
CAS No:67111-66-4
MF:C10H14O4
MW:198.215763568878
MDL:MFCD00005535
CID:507338
PubChem ID:181870
Update Time:2025-05-28
(1R)-(-)-Camphanic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R)-4,7,7-Trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid
- (+)-Camphanic acid
- (1R)-(+)-CAMPHANIC ACID
- 1R)-(+)-CAMPHANIC ACID
- 2-Oxabicyclo[2.2.1]heptane-1-carboxylicacid, 4,7,7-trimethyl-3-oxo-, (1R,4S)-
- Q27452446
- MFCD00005535
- AKOS006281832
- AS-36060
- 1U5
- 4kz7
- D-(1S,3R)-(-)-Camphoric acid
- (+)-Camphanic acid, purum, >=98.0% (T)
- (1r,4s)-4,7,7-Trimethyl-3-Oxo-2-Oxabicyclo[2.2.1]heptane-1-Carboxylic Acid
- 67111-66-4
- (1R,4S)-4,7,7-Trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylicacid
- CS-0172030
- (1S,4R)-1,7,7-Trimethyl-2-oxo-3-oxabicyclo(2.2.1)heptane-4-carboxylic acid
- (1R)-3-Oxo-4,7,7-trimethyl-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid
- (1R)-(+)-Camphanic acid, 98%
- 2-Oxabicyclo[2.2.1]heptane-1-carboxylicacid,4,7,7-trimethyl-3-oxo-,(1R,4S)-
- J-800437
- SCHEMBL5575317
- 13429-83-9
- KPWKPGFLZGMMFX-ZJUUUORDSA-N
- (1R)-(-)-Camphanic acid
-
- MDL: MFCD00005535
- Inchi: 1S/C10H14O4/c1-8(2)9(3)4-5-10(8,6(11)12)14-7(9)13/h4-5H2,1-3H3,(H,11,12)/t9-,10+/m1/s1
- InChI Key: KPWKPGFLZGMMFX-ZJUUUORDSA-N
- SMILES: O1C([C@@]2(C)CC[C@]1(C(=O)O)C2(C)C)=O
Computed Properties
- Exact Mass: 198.089209
- Monoisotopic Mass: 198.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 1.3
Experimental Properties
- Color/Form: Solid
- Density: 1.296
- Melting Point: 200-202 °C(Lit)
- Boiling Point: 355.5 °C at 760 mmHg
- Flash Point: 142.1 °C
- Refractive Index: 1.532
- PSA: 63.60000
- LogP: 1.19290
- Solubility: Not available
(1R)-(-)-Camphanic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 22-24/25-36-26
-
Hazardous Material Identification:
- Storage Condition:Room temperature
(1R)-(-)-Camphanic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52362-5/G |
(1R)-(+)-CAMPHANIC ACID |
67111-66-4 | 95% | 5g |
$87 | 2023-09-17 | |
| AstaTech | 52362-25/G |
(1R)-(+)-CAMPHANIC ACID |
67111-66-4 | 95% | 25g |
$197 | 2023-09-17 | |
| AstaTech | 52362-100/G |
(1R)-(+)-CAMPHANIC ACID |
67111-66-4 | 95% | 100g |
$547 | 2023-09-17 | |
| Alichem | A449039268-100g |
(1R)-4,7,7-Trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid |
67111-66-4 | 95% | 100g |
$822.97 | 2023-09-01 | |
| Chemenu | CM200938-5g |
(1R)-4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid |
67111-66-4 | 95% | 5g |
$378 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04147-1g |
(1R)-4,7,7-Trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid |
67111-66-4 | 1g |
¥3368.0 | 2021-09-03 | ||
| abcr | AB306587-5 g |
(1R)-(+)-Camphanic acid, 95%; . |
67111-66-4 | 95% | 5 g |
€238.20 | 2023-07-19 | |
| abcr | AB306587-25 g |
(1R)-(+)-Camphanic acid, 95%; . |
67111-66-4 | 95% | 25 g |
€561.00 | 2023-07-19 | |
| TRC | R279650-500mg |
(1R)-(-)-Camphanic acid |
67111-66-4 | 500mg |
$ 140.00 | 2022-06-03 | ||
| TRC | R279650-1000mg |
(1R)-(-)-Camphanic acid |
67111-66-4 | 1g |
$ 235.00 | 2022-06-03 |
(1R)-(-)-Camphanic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:67111-66-4)(1R)-(-)-Camphanic acid
Order Number:A914259
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:51
Price ($):176.0
Email:sales@amadischem.com
(1R)-(-)-Camphanic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:67111-66-4)(1R)-(-)-Camphanic acid
Purity:99%
Quantity:25g
Price ($):176.0